Cas no 218149-71-4 (1,3-Dithiole-4-methanethiol, 2-(1,3-dithiol-2-ylidene)-)

• Product Name: 1,3-Dithiole-4-methanethiol, 2-(1,3-dithiol-2-ylidene)-
• CAS No: 218149-71-4
• MF: C₇H₆S₅
• MW: 250.447535037994
• CID: 1404370
• PubChem ID: 71358206
• Update Time: 2025-04-20

1,3-Dithiole-4-methanethiol, 2-(1,3-dithiol-2-ylidene)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dithiole-4-methanethiol, 2-(1,3-dithiol-2-ylidene)-
• [2-(1,3-dithiol-2-ylidene)-1,3-dithiol-4-yl]methanethiol
• 218149-71-4
• [2-(2H-1,3-Dithiol-2-ylidene)-2H-1,3-dithiol-4-yl]methanethiol
• DTXSID30782226

• Inchi： 1S/C7H6S5/c8-3-5-4-11-7(12-5)6-9-1-2-10-6/h1-2,4,8H,3H2
• InChI Key： DSRGTOLLKJQZGD-UHFFFAOYSA-N
• SMILES： S1/C(=C2/SC=CS/2)/SC=C1CS

Computed Properties

• Exact Mass: 249.90748
• Monoisotopic Mass: 249.90730606g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 0